Cas no 35293-35-7 (2-Methyl-2-phenylpropylmagnesium chloride)

• Product Name: 2-Methyl-2-phenylpropylmagnesium chloride
• CAS No: 35293-35-7
• MF: C₁₀H₁₃ClMg
• MW: 192.968222379684
• CID: 307728
• PubChem ID: 24866318
• Update Time: 2025-10-12

2-Methyl-2-phenylpropylmagnesium chloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-2-phenylpropylmagnesium chloride
• 2-Methyl-2-phenylpropylmagnesium chloride solution
• 2-Methyl-2-phenylpropylmagnesium chloride, 0.5M solution in diethyl ether, AcroSeal
• magnesium,2-methanidylpropan-2-ylbenzene,chloride
• 2-methyl-2-phenyl-1-propylmagnesium chloride
• EINECS 252-492-3
• neophylmagnesium chloride
• PhMe2CCH2MgCl
• Chloro(2-methyl-2-phenylpropyl)magnesium
• Magnesium, chloro(2-methyl-2-phenylpropyl)-
• 2-Methyl-2-phenylpropylmagnesium chloride, 0.50 M in THF
• DTXSID2067905
• BXKYFONHSSFLKR-UHFFFAOYSA-M
• AKOS015913493
• SCHEMBL1928
• (2-methyl-2-phenylpropyl)magnesium chloride
• 2-methyl-2-phenyl-propanyl magnesium chloride
• NS00089372
• MFCD00075586
• 35293-35-7
• 2-Methyl-2-phenylpropylmagnesium chloride, 0.50 M in 2-MeTHF
• magnesium;2-methanidylpropan-2-ylbenzene;chloride

• MDL： MFCD00075586
• Inchi： 1S/C10H13.ClH.Mg/c1-10(2,3)9-7-5-4-6-8-9;;/h4-8H,1H2,2-3H3;1H;/q-1;;+2/p-1
• InChI Key： IYOKDPFKCXZKJU-UHFFFAOYSA-M
• SMILES： [Cl-].[Mg+2].C(C)(C)([CH2-])C1C=CC=CC=1

Computed Properties

• Exact Mass: 192.05600
• Monoisotopic Mass: 192.0556198g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.766 g/mL at 25 °C
• Boiling Point: 34.6 °C
• Flash Point: −18 °F
• PSA: 0.00000
• LogP: 3.62130

2-Methyl-2-phenylpropylmagnesium chloride Security Information

• Hazardous Material transportation number：UN 2924 3
• WGK Germany：1
• Hazard Category Code： 12-14-20/21/22-34-40-67-22-19
• Safety Instruction： S16; S26; S33; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R12

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on 2-Methyl-2-phenylpropylmagnesium chloride

Introduction to 2-Methyl-2-phenylpropylmagnesium chloride (CAS No. 35293-35-7)

2-Methyl-2-phenylpropylmagnesium chloride, identified by its Chemical Abstracts Service (CAS) number 35293-35-7, is a significant organomagnesium compound widely utilized in synthetic organic chemistry. This reagent, often referred to as a Grignard reagent, plays a pivotal role in the preparation of complex molecules, particularly in pharmaceutical and fine chemical synthesis. Its unique structural features, comprising a tertiary alkyl group and a phenyl-substituted backbone, make it a versatile building block for various chemical transformations.

The compound is characterized by the presence of a magnesium center coordinated to a chloro ligand and an organic group derived from 2-methyl-2-phenylpropane. The tertiary nature of the alkyl group enhances its stability compared to primary or secondary Grignard reagents, allowing for broader applicability in multi-step synthetic routes. This stability is attributed to the steric hindrance provided by the bulky phenyl and methyl groups, which shield the magnesium center from rapid reaction with protic solvents or oxygen.

In recent years, 2-methyl-2-phenylpropylmagnesium chloride has garnered attention in the development of novel pharmaceutical agents. Its ability to act as a nucleophile in carbon-carbon bond formation makes it indispensable in constructing heterocyclic scaffolds, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its utility in the synthesis of substituted indole derivatives, which exhibit promising pharmacological properties including anti-inflammatory and antimicrobial activities. The reagent’s compatibility with polar aprotic solvents such as tetrahydrofuran (THF) further facilitates its use in modern synthetic methodologies.

Moreover, advancements in catalytic systems have expanded the scope of Grignard reagents like 2-methyl-2-phenylpropylmagnesium chloride. Transition-metal-catalyzed cross-coupling reactions, for example, have enabled more efficient and selective transformations, reducing side product formation and improving overall yields. This has been particularly beneficial in drug discovery pipelines where high purity and scalability are critical. Researchers have leveraged these catalytic approaches to incorporate complex functional groups into target molecules with remarkable precision.

The compound’s significance extends beyond pharmaceutical applications into materials science and agrochemical research. Its role as an intermediate in polymerization reactions has been explored, where it contributes to the development of high-performance polymers with tailored properties. Additionally, its reactivity with carbonyl compounds allows for the synthesis of chiral centers, which are essential for developing enantiomerically pure compounds used in various industries.

From a safety perspective, handling 2-methyl-2-phenylpropylmagnesium chloride requires adherence to standard laboratory protocols due to its sensitivity to moisture and air. Proper storage under an inert atmosphere ensures its integrity and prevents decomposition that could compromise reaction outcomes. Despite these precautions, its applications remain indispensable due to the synthetic versatility it offers.

Recent innovations in synthetic chemistry have also highlighted the importance of organometallic compounds such as 2-methyl-2-phenylpropylmagnesium chloride in flow chemistry systems. These continuous processing methods enhance reaction control and scalability while minimizing waste generation—a critical consideration for sustainable chemical manufacturing. The integration of this Grignard reagent into flow reactors has demonstrated improved reproducibility and efficiency compared to traditional batch processes.

The future prospects of CAS No 35293-35-7 are promising as research continues to uncover new methodologies leveraging its unique reactivity. Collaborative efforts between academia and industry are likely to drive further development, particularly in areas requiring complex molecular architectures such as next-generation therapeutics or advanced materials. As computational chemistry tools become more sophisticated, virtual screening of potential applications for this compound will further accelerate discovery efforts.